N-(4-fluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-2-(thiophen-2-ylsulfonylamino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H10FN3O3S3/c15-9-3-5-10(6-4-9)16-13(19)11-8-23-14(17-11)18-24(20,21)12-2-1-7-22-12/h1-8H,(H,16,19)(H,17,18)
• InChI Key: DLTNUKPENWGZQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NC2=NC(=CS2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C14H10FN3O3S3
• Molecular Weight: 383.4 g/mol

Description

N-(4-Fluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide, commonly referred to as FTS, is a thiazole-based compound that has been studied extensively for its potential applications in various scientific research fields. FTS has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, FTS has been used in a variety of laboratory experiments, due to its ability to interact with various enzymes and receptors, as well as its stability in aqueous solutions.

Scientific Research Applications

FTS has been studied extensively in scientific research, due to its potential applications in various fields. FTS has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties, which makes it an attractive compound for use in drug development. Additionally, FTS has been studied for its ability to interact with various enzymes and receptors, as well as its stability in aqueous solutions. This makes it a useful compound for use in laboratory experiments.

Mechanism of Action

Target of Action

A related compound, ccg-1423, is known to disrupt rho signaling through functional inhibition of srf (serum response factor) transcriptional activity

Mode of Action

It’s suggested that ccg-346592 may disrupt rho signaling through functional inhibition of srf transcriptional activity . The data suggest that effects on the coactivator MKL1 are likely, although effects on other SRF regulatory cofactors cannot be ruled out .

Advantages and Limitations for Lab Experiments

FTS has been found to be a useful compound for use in laboratory experiments, due to its ability to interact with various enzymes and receptors, as well as its stability in aqueous solutions. Additionally, FTS has been found to be relatively inexpensive to synthesize, making it an attractive option for use in laboratory experiments. However, FTS is not without its limitations. FTS is not water soluble, which can make it difficult to use in some laboratory experiments. Additionally, FTS can be toxic if ingested in large quantities, which can limit its use in some laboratory experiments.

Future Directions

FTS has been found to possess a wide range of biological activities, making it an attractive compound for use in drug development. Additionally, FTS has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties, which makes it an attractive compound for use in the treatment of various diseases. Additionally, FTS has been found to interact with various enzymes and receptors, which makes it a potential therapeutic agent for treating various diseases. Finally, FTS has been found to be relatively inexpensive to synthesize, making it an attractive option for use in laboratory experiments. As such, there are a variety of potential future directions for the use of FTS, including the development of new drugs, the treatment of various diseases, and the use of FTS in laboratory experiments.

Synthesis Methods

FTS can be synthesized through a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of a variety of chemicals, such as sodium hydroxide and sulfuric acid, to form the compound. Enzymatic synthesis utilizes enzymes to catalyze the reaction of the reactants and form the desired product. Both methods have been used to synthesize FTS in laboratory experiments.